4-(Allyloxy)benzohydrazide
Overview
Description
4-(Allyloxy)benzohydrazide is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
4-(Allyloxy)benzohydrazide derivatives have shown promising results in anticancer research. A study by Alam (2022) highlighted the synthesis of eugenol 1,2,3-triazole derivatives, including a compound with this compound structure, exhibiting significant cytotoxicity against breast cancer cells. This compound outperformed eugenol in cytotoxicity tests, showing potential as an anticancer lead (Alam, 2022).
Synthesis and Structural Analysis
Benzohydrazide compounds, including derivatives of this compound, have been synthesized and structurally analyzed in various studies. For instance, a compound synthesized by Cao (2009) demonstrated a unique configuration and hydrogen bond interactions, contributing to the understanding of benzohydrazide derivatives' structural properties (Cao, 2009).
Antioxidant and Enzyme Inhibition
Benzohydrazide derivatives, including those with this compound structures, have been evaluated for antioxidant properties and enzyme inhibitory activities. A study by Prachumrat et al. (2018) found that methoxy-substituted benzohydrazide derivatives exhibit antioxidant and α-glucosidase inhibitory activities, although the −OCH3 substituent was ineffective in enhancing bioactivity (Prachumrat et al., 2018).
Antibacterial and Antifungal Activities
Some derivatives of this compound have been explored for their potential antibacterial and antifungal activities. Research by Vijaya Raj et al. (2007) synthesized novel benzohydrazide derivatives that displayed significant analgesic, antifungal, and antibacterial properties, with certain compounds also showing antiproliferative activity (Vijaya Raj et al., 2007).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-prop-2-enoxybenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-2-7-14-9-5-3-8(4-6-9)10(13)12-11/h2-6H,1,7,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEWQNCITKNGNRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50406518 |
Source
|
| Record name | 4-(ALLYLOXY)BENZOHYDRAZIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50406518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
90480-14-1 |
Source
|
| Record name | 4-(ALLYLOXY)BENZOHYDRAZIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50406518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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